Cas no 351456-48-9 (3,5-Diiodo-1H-indazole)

3,5-Diiodo-1H-indazole structure
3,5-Diiodo-1H-indazole structure
Product Name:3,5-Diiodo-1H-indazole
CAS No:351456-48-9
Molecular Formula:C7H4N2I2
Molecular Weight:369.92806
MDL:MFCD07781538
CID:302934
PubChem ID:22352381

3,5-Diiodo-1H-indazole Properties

Names and Identifiers

    • 3,5-Diiodo-1H-indazole
    • 3,5-diiodo-2H-indazole
    • 1H-Indazole,3,5-diiodo-
    • 3,5-DIIODO (1H)INDAZOLE
    • 1H-Indazole,3,5-diiodo
    • CS-0359689
    • 3,5-Diiodo(1H)indazole
    • SCHEMBL5510618
    • DTXSID50625161
    • 351456-48-9
    • AM86107
    • SS-6008
    • AKOS016008525
    • 1H-Indazole, 3,5-diiodo-
    • A874743
    • FT-0720023
    • F18192
    • BPA45648
    • 3,5-diiodoindazole
    • DB-069153
    • MDL: MFCD07781538
    • InChIKey: YAWVPJHNPTVUBN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H4I2N2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11)
    • SMILES: C1=CC2=C(C=C1I)C(=NN2)I

Computed Properties

  • Exact Mass: 369.84600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 369.84639g/mol
  • Heavy Atom Count: 11
  • Complexity: 153
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • LogP: 2.77210
  • PSA: 28.68000
  • Melting Point: 198-200 °C (decomposition) (ligroine )
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • Density: 2.656±0.06 g/cm3 (20 ºC 760 Torr),

3,5-Diiodo-1H-indazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A269001662-1g
3,5-Diiodo-1H-indazole
351456-48-9 95%
1g
$621.72 2023-09-02
Ambeed
A779054-1g
3,5-Diiodo-1H-indazole
351456-48-9 95+%
1g
$608.0
Chemenu
CM149892-1g
3,5-Diiodo-1H-indazole
351456-48-9 95%
1g
$729 2021-08-05
Crysdot LLC
CD11137930-250mg
3,5-Diiodo-1H-indazole
351456-48-9 95+%
250mg
$312
eNovation Chemicals LLC
D516310-250mg
1H-Indazole, 3,5-diiodo-
351456-48-9 95%
250mg
$256 2022-10-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1430359-1g
3,5-Diiodo-1H-indazole
351456-48-9 95+%
1g
¥6594.00

3,5-Diiodo-1H-indazole Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:351456-48-9)3,5-Diiodo-1H-indazole
A874743
Purity:99%
Quantity:1g
Price($):547.0